Cas no 1785332-14-0 (3,3-difluoro-2-methylbutanenitrile)

• Product Name: 3,3-difluoro-2-methylbutanenitrile
• CAS No: 1785332-14-0
• MF: C₅H₇F₂N
• MW: 119.112588167191
• CID: 6605424
• PubChem ID: 105427155
• Update Time: 2025-05-19

3,3-difluoro-2-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-methylbutanenitrile
• UXSRMKDXPBAIFW-UHFFFAOYSA-N
• 1785332-14-0
• EN300-1943976

• Inchi： 1S/C5H7F2N/c1-4(3-8)5(2,6)7/h4H,1-2H3
• InChI Key： UXSRMKDXPBAIFW-UHFFFAOYSA-N
• SMILES： FC(C)(C(C#N)C)F

Computed Properties

• Exact Mass: 119.05465555g/mol
• Monoisotopic Mass: 119.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3,3-difluoro-2-methylbutanenitrile

Comprehensive Analysis of 3,3-Difluoro-2-methylbutanenitrile (CAS No. 1785332-14-0): Properties, Applications, and Industry Trends

3,3-Difluoro-2-methylbutanenitrile (CAS No. 1785332-14-0) is a fluorinated nitrile compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluoro and methyl groups adjacent to the nitrile functionality enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in constructing fluorinated heterocycles, a class of compounds increasingly sought after for their improved metabolic stability and bioavailability.

The compound’s molecular formula, C₅H₇F₂N, reflects its compact yet versatile structure. Researchers are exploring its potential in catalyzed cross-coupling reactions, particularly in palladium-mediated transformations, where its electron-withdrawing nitrile group facilitates selective bond formation. Industry reports suggest a growing demand for fluorinated building blocks like 3,3-difluoro-2-methylbutanenitrile, driven by the expansion of precision medicine and sustainable agrochemicals.

From an environmental perspective, the compound’s low persistence and controlled degradation align with green chemistry principles. Analytical techniques such as GC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in high-throughput screening applications. Notably, its boiling point (≈150°C) and logP value (1.8) make it suitable for solvent optimization in multiphase reactions.

Emerging trends in AI-driven drug discovery have further spotlighted 1785332-14-0, as machine learning models prioritize fluorinated motifs for lead optimization. Patent filings reveal its incorporation into kinase inhibitors and herbicide safeners, addressing key challenges in crop protection and oncology therapeutics. The compound’s scalable synthesis via nucleophilic fluorination also positions it as a cost-effective alternative to traditional aryl fluorides.

For laboratories handling 3,3-difluoro-2-methylbutanenitrile, proper storage under inert conditions (N₂ atmosphere) is recommended to maintain stability. Collaborative studies between academia and industry are investigating its enantioselective applications, leveraging chiral auxiliaries to access optically active derivatives. As regulatory agencies emphasize PFAS alternatives, this compound’s short-chain fluorination offers a compliant solution for specialty chemical formulations.